2-(Cyclopent-1-en-1-yl)-2-methylpropan-1-amine

• IUPAC Name: 2-(cyclopenten-1-yl)-2-methylpropan-1-amine
• InChI: InChI=1S/C9H17N/c1-9(2,7-10)8-5-3-4-6-8/h5H,3-4,6-7,10H2,1-2H3
• InChI Key: DLLUUUNEMQAFHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN)C1=CCCC1
• Molecular Formula: C9H17N
• Molecular Weight: 139.24 g/mol

Description

The closest compounds I found are "2-(Cyclopent-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "(cyclopent-1-en-1-yl)benzene", and "2-(cyclopent-1-en-1-yl)acetic acid". These compounds share a similar cyclopentenyl group with the compound you’re interested in.

Molecular Structure Analysis

The molecular structure of these compounds involves a cyclopentenyl group, which is a five-membered ring with one double bond.

Chemical Reactions Analysis

There’s a study on the cyclization of the molecular ions of N-[2-(cyclopent-1-en-1-yl)phenyl]arylamides upon electron impact. This might provide some insights into the chemical reactions involving compounds with a cyclopentenyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its structure. For instance, “2-(Cyclopent-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane” is a liquid at room temperature.

Scientific Research Applications

Synthesis Methods and Applications

• Lewis Acid-Catalyzed Ring-Opening of Cyclopropanes : A study demonstrates the Lewis acid-catalyzed ring-opening of methyl 1-nitrocyclopropanecarboxylates with amine nucleophiles. This method, which includes the use of 2-(cyclopent-1-en-1-yl)-2-methylpropan-1-amine, is significant for synthesizing serotonin/norepinephrine reuptake inhibitors, showing its application in pharmaceutical synthesis (Lifchits & Charette, 2008).

Chemical Interactions and Properties

• Intramolecular Aziridination : Research into the intramolecular aziridination of cyclopent-3-enyl-methylamines to 1-azatricyclo[2.2.1.0(2,6)]heptanes reveals the effect of various methyl substituents on the cyclopentene double bond. This study highlights the potential for creating novel monoterpene analogues using 2-(cyclopent-1-en-1-yl)-2-methylpropan-1-amine (Hu, Faraldos, & Coates, 2009).

Complex Formation and Behavior in Solutions

• Excess Enthalpies and Volumes in Mixtures : A study on the excess enthalpies and volumes of mixing for isomeric butyl amines, including 2-(cyclopent-1-en-1-yl)-2-methylpropan-1-amine with acetonitrile, reveals insights into the dissociation of self-associated amine species and the formation of amine-acetonitrile complexes in solution (Pathak et al., 1994).